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Compound of Interest

Compound Name: ABIL WE 09

Cat. No.: B1166086

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guidance and frequently asked questions (FAQs) to address
common challenges encountered when formulating with ABIL WE 09 and aiming to achieve a
specific sensory profile.

Troubleshooting Guide: Common Sensory Profile
Issues

This guide addresses frequent sensory hurdles in a question-and-answer format, offering
targeted solutions to refine your ABIL WE 09 cream.

Question 1: My ABIL WE 09 cream feels tacky or sticky upon application. How can | reduce
this?

Answer: Tackiness in Water-in-Oil (W/O) emulsions is a common issue, often stemming from
the concentration of certain ingredients in the external oil phase. Here are several strategies to
mitigate this:

 Incorporate Sensory Modifiers: Powders can significantly reduce tackiness by absorbing
excess oil.[1] Consider adding starches, silicas, or polymers at the end of the formulation
process. These materials can provide a "dry" or "velvety" effect.[1]

o Adjust the Emollient Profile: The type and concentration of emollients are critical.[2][3] High-
viscosity emollients can sometimes contribute to a richer, but potentially stickier, feel. Try
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incorporating light, fast-spreading emollients to improve absorption and reduce residue.

« Introduce Silicones: Adding 2-3% of dimethicone or cyclomethicone can effectively decrease
the perception of stickiness.[4]

o Review Humectant Levels: High concentrations of humectants like glycerin in the internal
water phase can sometimes lead to a tacky feel.[4] While essential for hydration, optimizing
the concentration is key.

Question 2: The cream feels greasy and heavy on the skin. How can | create a lighter, more
elegant feel?

Answer: A greasy or heavy sensation is typically due to the composition of the external oil
phase. To improve this:

o Select Appropriate Emollients: Emollients are primary drivers of a cream's sensory
experience.[2][5] Replace heavy oils and butters with low-viscosity, non-greasy esters that
offer better spreadability and a lighter skin feel.

» Utilize Sensory Modifying Powders: Ingredients like silica, nylon-12, or polymethyl
methacrylates can provide a mattifying effect, reducing shine and the perception of
greasiness.[1][6]

» Optimize Oil Phase Concentration: ABIL WE 09 allows for an oil phase concentration
between 19% and 35%. Experimenting at the lower end of this range can lead to a lighter
formulation.

» Consider Volatile Components: Incorporating volatile silicones can provide initial slip and
spreadability, then evaporate to leave a non-greasy after-feel.

Question 3: My cream has a poor "rub-out” and leaves a white residue (soaping effect). What
causes this and how can it be fixed?

Answer: The "soaping effect” or whitening during rub-out can be attributed to several factors in
an emulsion:
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e High Emulsifier Concentration: While ABIL WE 09 is used at 4-6%, ensure you are not using
an excessive amount, which can contribute to soapiness.

» Droplet Size: The degree of dispersion affects the emulsion's properties. Over-emulsification
with extreme energy input can sometimes lead to undesirable textures.[7] Ensure thorough
but not overly intensive homogenization.

o Phase Ratios: The balance between the oil and water phases can influence this effect.
Adjusting the phase ratio may improve the rub-out characteristics.

o Choice of Waxes: The type and amount of waxes used for stabilization (typically 1.5-3.0%)
can impact the rub-out. Experiment with different waxes or combinations to find the optimal
sensory performance.

Question 4: The cream's viscosity is not ideal. How can it be adjusted?

Answer: The viscosity of W/O emulsions made with ABIL WE 09 can be controlled by three
main variables:

 Viscosity of the Oil Phase: The viscosity of the final emulsion is directly related to the
viscosity of the external oil phase. Replacing low-viscosity oils with more viscous ones or
adding waxes (even at 0.5-1.0%) will increase the emulsion's viscosity.

e Phase Ratio: Increasing the proportion of the dispersed water phase will significantly
increase the viscosity.

o Degree of Dispersion: A finer dispersion (smaller droplet size) due to more intense
mechanical processing will result in higher viscosity. However, this parameter should
primarily be used for stability control, not viscosity adjustment, as over-homogenization can
lead to instability.

Frequently Asked Questions (FAQs)

Q1: What is the typical usage concentration for ABIL WE 09? Al: The recommended usage
level for ABIL WE 09 is between 4% and 6% of the total emulsion weight.
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Q2: What types of oils are compatible with ABIL WE 09? A2: ABIL WE 09 is highly compatible
with a wide range of cosmetic oils, including fatty acid esters, paraffin oils, natural triglycerides,
and silicone derivatives.

Q3: Are electrolytes necessary in an ABIL WE 09 formulation? A3: Yes, adding electrolytes like
sodium chloride or magnesium sulfate to the water phase is crucial for the stability of W/O
emulsions.[8][9] They help to reduce the attractive forces between water droplets, preventing
coalescence and improving overall stability.[8][9]

Q4: Can processing parameters affect the sensory profile? A4: Yes, processing parameters
such as homogenization speed and duration can influence the droplet size of the emulsion.[10]
[11] This not only impacts stability but can also affect the texture and feel of the final product.
[10] Consistent and optimized processing is key to a reproducible sensory profile.

Data Presentation: Sensory Modifier and Emollient
Guide

The following tables provide a summary of common sensory modifiers and a classification of
emollients to aid in the selection of ingredients to achieve the desired sensory profile.

Table 1. Common Sensory Modifiers and Their Effects
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Sensory Modifier Typical Use Level Primary Sensory

Examples
Category (%)

Effect

Aluminum Starch
Starches Octenylsuccinate, 3-10

Tapioca Starch

Reduces greasiness
and tackiness;
provides a dry,

powdery after-feel.[1]

Oil absorption,

Silicas Silica, Silica Silylate 1-5 mattifying effect,
reduces tackiness.[1]
Polymethyl Provides a velvety,
Polymers Methacrylate (PMMA), 2-7 silky feel; soft-focus
Nylon-12 effect.[1]
Reduces tackiness,
N Dimethicone, improves
Silicones ] 1-5 - ]
Cyclopentasiloxane spreadability, provides
slip.[4]
Table 2: Emollient Classification by Spreadability and Feel
Spreadability Emollient Examples Typical Feel

Isopropyl Palmitate, Dicaprylyl
Fast Spreading Carbonate, C12-15 Alkyl
Benzoate

Light, non-greasy, fast-

absorbing

Caprylic/Capric Triglyceride,

Medium Spreading Joioba Ol
ojoba Oi

Smooth, conditioning

) Shea Butter, Mineral QOil,
Slow Spreading Petrolatum

Rich, occlusive, long-lasting

Experimental Protocols

Protocol 1: Quantitative Descriptive Analysis (QDA) for Sensory Profiling
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This protocol outlines a method for conducting a sensory evaluation using a trained panel to
quantify the sensory attributes of a cream.

e Panelist Selection and Training:
o Recruit 10-15 individuals.

o Train panelists to identify and rate the intensity of specific sensory attributes (e.g.,
greasiness, stickiness, spreadability, absorption) using a standardized scale (e.g., a 10-cm
line scale from "low" to "high").[12][13]

o Use reference standards for each attribute to calibrate the panel.
e Sample Preparation:

o Prepare cream samples in identical, coded containers to blind the panelists.

o Allow samples to equilibrate to a controlled room temperature before evaluation.
» Evaluation Procedure:

o Panelists cleanse their hands/forearms before starting.

o A standardized amount of product is applied to a designated area of the skin.

o Evaluation is conducted in distinct phases:

Appearance: Visual assessment of the product in the container.

Pick-up: Feel of the product when first touched.

Rub-out: Sensation during application (spreadability, soaping).[12]

After-feel: Sensation on the skin immediately after application and after a set time (e.qg.,
2 minutes) to assess residue, tackiness, and softness.[12][14]

o Data Analysis:

o Collect the intensity ratings for each attribute from all panelists.
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o Use statistical analysis (e.g., ANOVA) to determine significant differences between
formulations.

o Visualize the results using spider diagrams or bar charts for easy comparison.
Protocol 2: Rheological Measurement for Objective Sensory Correlation

This protocol uses a rheometer to obtain objective data that can be correlated with sensory
attributes like firmness and stickiness.

e Equipment and Setup:
o Use a controlled-stress rheometer with a parallel plate or cone-and-plate geometry.

o Maintain a constant temperature, ideally skin temperature (32°C), throughout the
measurement.[15]

e Measurements:

o Flow Curve (Viscosity vs. Shear Rate): This measures the cream's resistance to flow and
can correlate with spreadability.

o Oscillatory Amplitude Sweep: This determines the cream's firmness and elastic properties
within its linear viscoelastic region.[15]

o Tack Test (Adhesion): This measures the force required to separate the geometry from the
sample, providing a quantitative measure of stickiness.[15]

e Data Interpretation:

o Correlate rheological parameters (e.g., yield stress, storage modulus, adhesive force) with
sensory data obtained from a trained panel.[15] This allows for the development of
predictive models for sensory performance.

Visualizations
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Caption: Troubleshooting workflow for common sensory issues in creams.
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Caption: Experimental workflow for sensory and instrumental evaluation.
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Caption: Relationship between formulation components and sensory attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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